2-Fluoro-4-(3-hydroxy-1-propyl)benzonitrile

• Molecular Formula: C10H10FNO
• Molecular Weight: 179.19 g/mol
• IUPAC Name: 2-fluoro-4-(3-hydroxypropyl)benzonitrile
• InChI: InChI=1S/C10H10FNO/c11-10-6-8(2-1-5-13)3-4-9(10)7-12/h3-4,6,13H,1-2,5H2
• InChI Key: QNSZDBJTJXNSDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CCCO)F)C#N

Description

2-Fluoro-4-(3-hydroxy-1-propyl)benzonitrile is a useful research compound. Its molecular formula is C10H10FNO and its molecular weight is 179.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the product from Step C (140 mg, 0.71 mmol) in 3.5 mL of ethanol at 0° C. was added sodium borohydride (84 mg, 2.1 mmol). After 45 minutes, another portion of sodium borohydride was added, and the mixture was stirred overnight. The reaction was quenched with saturated NH4Cl solution, concentrated in vacuo, and partitioned between EtOAc and saturated NaHCO3 solution. The organic layer was washed with brine, dried (Na2SO4), filtered, and concentrated in vacuo to provide the alcohol which was sufficiently pure for use in the next step without further purification.